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Compound of Interest

Compound Name: hirudoid gel

Cat. No.: B1172562 Get Quote

The responsible disposal of Hirudoid® Gel is a critical component of laboratory safety and

environmental protection. For researchers, scientists, and drug development professionals,

adherence to proper disposal protocols is mandatory to ensure compliance with regulations

and to mitigate potential hazards. This guide provides essential, step-by-step instructions for

the safe and compliant disposal of Hirudoid® Gel in a laboratory or clinical research setting.

Waste Characterization and Classification
Hirudoid® Gel must be evaluated as a whole to determine its proper disposal pathway. While

the active ingredient, heparinoid, is not typically classified as a hazardous substance for

disposal, the gel formulation contains other components that may render the entire product a

hazardous waste.[1][2]

The primary component of concern is isopropyl alcohol, which is present in the gel formulation.

Isopropyl alcohol is considered a flammable hazardous waste due to its low flashpoint.[3]

Therefore, Hirudoid® Gel is likely to be classified as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA) due to its ignitability characteristic (EPA waste code

D001).[4][5]

Table 1: Hazardous Characteristics of Hirudoid® Gel Components
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Component Hazardous Characteristic
EPA Waste Code (if
applicable)

Heparinoid
Not classified as hazardous for

disposal
N/A

Isopropyl Alcohol Ignitability D001

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Treat all waste containing Hirudoid® Gel (used tubes, contaminated personal protective

equipment (PPE), and cleaning materials) as hazardous waste.

Segregate Hirudoid® Gel waste from non-hazardous laboratory trash, sharps waste, and

other chemical waste streams to prevent cross-contamination and ensure proper disposal.[6]

2. Personal Protective Equipment (PPE):

When handling Hirudoid® Gel waste, wear appropriate PPE, including nitrile gloves, a lab

coat, and safety glasses to prevent skin and eye contact.

3. Containerization:

Place all Hirudoid® Gel waste into a designated hazardous waste container.

The container must be made of a material compatible with isopropyl alcohol (e.g., high-

density polyethylene).

The container must be in good condition, with a secure, tight-fitting lid to prevent leaks and

fumes from escaping.[6]

For gels, it is best practice to collect them in a container with a liner.[7]

4. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."
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The label must also include:

The name and address of the generating facility.

The start date of waste accumulation.

The words "Hirudoid® Gel Waste (Contains Isopropyl Alcohol)."

The EPA hazardous waste code: D001 (Ignitable).

5. Storage:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure satellite accumulation area.

The storage area should be away from sources of ignition, such as open flames or sparks.

6. Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified hazardous waste disposal contractor.

Do not dispose of Hirudoid® Gel waste in the regular trash, down the drain, or through

incineration in a non-hazardous waste incinerator.[1][2]

Maintain all records of hazardous waste manifests and certificates of destruction as required

by local, state, and federal regulations.[8]

Experimental Protocol: Waste Characterization and
Segregation
Objective: To correctly identify and segregate Hirudoid® Gel waste for proper disposal.

Materials:

Waste Hirudoid® Gel (expired tubes, used application materials)

Appropriate PPE (nitrile gloves, lab coat, safety glasses)
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Designated hazardous waste container with a liner and a secure lid

Hazardous waste labels

Procedure:

Review Safety Data Sheet (SDS): Obtain and review the SDS for Hirudoid® Gel, paying

close attention to Section 13: Disposal considerations and Section 14: Transport information.

Note the presence of isopropyl alcohol.

Waste Determination: Based on the presence of isopropyl alcohol, classify the Hirudoid® Gel

waste as an ignitable hazardous waste (D001).

Prepare Waste Container: Select a suitable hazardous waste container that is clean, dry, and

compatible with the waste. Affix a hazardous waste label to the container.

Segregate Waste: At the point of generation, immediately place any materials contaminated

with Hirudoid® Gel into the prepared hazardous waste container. This includes, but is not

limited to:

Empty or partially used tubes of Hirudoid® Gel.

Contaminated gloves, gauze, or other application materials.

Bench paper or other materials used to clean up spills.

Secure Container: Once waste is added, securely close the container lid. Do not overfill the

container.

Complete Label: Fill in all required information on the hazardous waste label, including the

accumulation start date and the contents of the container.

Transfer to Storage: Move the sealed and labeled container to the designated satellite

accumulation area for hazardous waste.

Arrange for Pickup: Follow institutional procedures to schedule a pickup of the hazardous

waste by a licensed disposal vendor.
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Disposal Decision Pathway

Hirudoid® Gel Waste Generated Waste Determination:
Contains Isopropyl Alcohol?

Classify as Hazardous Waste
(Ignitable - D001)Yes

Classify as Non-Hazardous Waste
(Unlikely for Hirudoid Gel)

No

Segregate from other waste streams Containerize in a labeled,
compatible, and sealed container

Store in a designated
satellite accumulation area

Dispose via a licensed
hazardous waste contractor

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of Hirudoid® Gel waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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